Cas no 2229326-70-7 (2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine)

• Product Name: 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine
• CAS No: 2229326-70-7
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5174615
• PubChem ID: 139291455
• Update Time: 2025-08-05

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)cyclopropan-1-amine
• 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine

• Inchi： 1S/C10H15N3/c11-8-5-7(8)9-6-13-4-2-1-3-10(13)12-9/h6-8H,1-5,11H2
• InChI Key： LHBTXPQRFFVHDS-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CN2C(=N1)CCCC2

Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229326-70-7 and Product Name: 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine

The compound with the CAS number 2229326-70-7 and the product name 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate interplay of heterocyclic rings and functional groups in its structure makes it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, which are known for their diverse biological activities. The imidazo[1,2-a]pyridine core present in this compound is particularly noteworthy, as it is a well-documented scaffold in drug discovery. This moiety has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The cyclopropane ring appended to the imidazo[1,2-a]pyridine moiety further enhances the compound's structural complexity and may contribute to its unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a bioisostere for other known pharmacophores. Bioisosterism is a powerful concept in medicinal chemistry that involves replacing one functional group or atom with another to achieve similar biological activity while improving pharmacokinetic properties. The cyclopropan-1-amine substituent in this molecule could serve as an effective bioisostere for larger or more polar groups, potentially leading to improved solubility and metabolic stability. This feature makes it particularly attractive for designing next-generation drugs that exhibit enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in the treatment of various diseases. For instance, compounds bearing this scaffold have shown promise in the management of inflammatory disorders, infectious diseases, and even certain types of cancer. The amine group in the cyclopropanamidine moiety of this compound could be further modified to enhance its binding affinity to specific targets. This flexibility allows researchers to fine-tune the molecule's properties for optimal therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high level of purity essential for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the compound's binding mode and energetics. These findings are crucial for guiding structural optimization efforts aimed at enhancing drug-like properties.

The pharmacological profile of 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine is still under active investigation. Preliminary in vitro studies have revealed interesting interactions with certain enzymes and receptors, suggesting potential therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical reality.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration across multiple scientific disciplines. The case of 2229326-70-7 exemplifies how advancements in synthetic chemistry can lead to the discovery of new therapeutic agents with unique properties. By leveraging cutting-edge technologies and innovative approaches, researchers continue to push the boundaries of what is possible in drug discovery.

In conclusion,2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropan-1-amine represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential bioisosteric properties make it an attractive scaffold for developing new drugs targeting various diseases. As research progresses，it is expected that this compound will contribute significantly to advancements in therapeutic interventions，offering hope for improved patient outcomes worldwide.